5-bromo-N-(3,4-dichlorophenyl)-2-hydroxybenzamide

• CAS No.: 6137-51-5
• Molecular Formula: C13H8BrCl2NO2
• Molecular Weight: 361.0 g/mol
• IUPAC Name: 5-bromo-N-(3,4-dichlorophenyl)-2-hydroxybenzamide
• InChI: InChI=1S/C13H8BrCl2NO2/c14-7-1-4-12(18)9(5-7)13(19)17-8-2-3-10(15)11(16)6-8/h1-6,18H,(H,17,19)
• InChI Key: XMAIDWHCDPJOBK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC(=O)C2=C(C=CC(=C2)Br)O)Cl)Cl

Description

5-bromo-N-(3,4-dichlorophenyl)-2-hydroxybenzamide is a useful research compound. Its molecular formula is C13H8BrCl2NO2 and its molecular weight is 361.0 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Using 5-bromosalicylic acid and 3,4-dichloroaniline as the raw materials, the same operation as the example 16 gave the title compound.

Synthesis routes and methods II

Procedure details

A slurry of 5-bromosalicylic acid (15 g, 69 mmol) and 3,4-dichloroaniline (19.85 g, 73 mmol) and phosphorous trichloride (4.74 g 34.5 mmol) in 300 ml of chlorobenzene was refluxed for 3 hr. The hot solution was filtered through a glasswool plug and allowed to stand at room temperature for 18 hr. The crystals which deposited were collected by filtration and washed with fresh chlorobenzene and then methylene chloride to give after drying 19 g (76%) of product mp 230-233°. HPLC tr 19.25 min (Vydac HS5215 C18 ODS, 2.1×150 mm, 0.2 mL/min, gradient, A: water−0.1% trifluoroacetic acid B: acetonitrile−0.1% trifluoroacetic acid, 90-10% A during 20 min, UV detection at 214 nm). Recrystallization from chlorobenzene and then acetone gave 11.5 g of crystals, mp 237-2380°. The structure was verified by X-ray crystallography.